D-Lyxose-13C-1

Core Science & Biosynthesis

A Technical Guide to D-Lyxose-1-¹³C: CAS Number and Structural Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of D-Lyxose-1-¹³C, a stable isotope-labeled derivative of the rare pentose sugar D-Lyxose. Authored from the perspective of a Senior Application Scientist, this document synthesizes technical data with practical insights to support researchers in drug development, metabolic studies, and advanced analytical applications. We will delve into the definitive identification of this compound through its CAS number and provide a comprehensive overview of its structural characterization using modern spectroscopic techniques.

Introduction: The Significance of Isotopically Labeled D-Lyxose

D-Lyxose, an epimer of D-Xylose, serves as a crucial building block in the synthesis of various biologically active molecules. Its applications range from the development of antiviral nucleoside analogs to the synthesis of immunostimulants.[1] The introduction of a stable isotope, such as Carbon-13 (¹³C), at a specific position within the D-Lyxose molecule creates a powerful tool for researchers. D-Lyxose-1-¹³C, with its enriched carbon isotope at the anomeric center, allows for precise tracing of metabolic pathways, elucidation of reaction mechanisms, and quantification in complex biological matrices using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[2]

The strategic placement of the ¹³C label at the C-1 position is particularly advantageous. The anomeric carbon is central to glycosidic bond formation and the interconversion between cyclic and acyclic forms of the sugar. Consequently, monitoring the fate of this specific carbon atom can provide invaluable insights into the biochemical transformations of D-Lyxose.

Definitive Identification: The CAS Number

For unambiguous identification and procurement, the Chemical Abstracts Service (CAS) number for D-Lyxose-1-¹³C is 70849-22-8 .[3][4][5][6] It is crucial to distinguish this from the CAS number for the unlabeled D-Lyxose (1114-34-7) and other isotopically labeled variants.

Compound	CAS Number
D-Lyxose-1-¹³C	70849-22-8[3][4][5][6]
D-Lyxose (unlabeled)	1114-34-7[7]
D-Xylose-1-¹³C	70849-21-7[8]
D-Lyxose-2-¹³C	83379-39-9[9]

This table provides a clear distinction between the CAS numbers of D-Lyxose-1-¹³C and related compounds to prevent ambiguity in chemical sourcing and regulatory documentation.

Structural Elucidation: A Multi-faceted Spectroscopic Approach

The definitive structural characterization of D-Lyxose-1-¹³C relies on a combination of advanced spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they offer a comprehensive and self-validating confirmation of the molecule's identity and isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Analysis

NMR spectroscopy is the most powerful tool for the structural elucidation of isotopically labeled compounds in solution. The presence of the ¹³C label at the C-1 position introduces distinct and informative features in both ¹H and ¹³C NMR spectra.

In a proton-decoupled ¹³C NMR spectrum of D-Lyxose-1-¹³C, the signal corresponding to the anomeric carbon (C-1) will exhibit a significantly enhanced intensity compared to the signals of the other carbon atoms, which are at natural abundance (approximately 1.1%). This observation provides direct and unequivocal evidence of ¹³C enrichment at the C-1 position.

Furthermore, the chemical shift of the C-1 carbon and the one-bond and two-bond ¹³C-¹³C coupling constants provide valuable information about the stereochemistry and conformation of the pyranose ring. A seminal study on [1-¹³C]aldoses provides crucial reference data for D-Lyxose.[10]

Expected ¹³C NMR Data for D-Lyxose-1-¹³C in D₂O:

Tautomer	C-1 Chemical Shift (ppm)	¹J(C1-C2) (Hz)
α-pyranose	~93.5	~44.5
β-pyranose	~93.8	~41.5

Data extrapolated from Serianni, A. S., et al. (1987).[10] The distinct chemical shifts and coupling constants for the α and β anomers allow for their individual characterization in an equilibrium mixture.

The ¹H NMR spectrum of D-Lyxose-1-¹³C provides further confirmation of the isotopic labeling through the observation of one-bond coupling between the anomeric proton (H-1) and the ¹³C-labeled carbon (C-1). This results in the splitting of the H-1 signal into a doublet, with a large coupling constant, ¹J(C1-H1).

Expected ¹H NMR Features for D-Lyxose-1-¹³C:

• Splitting of the Anomeric Proton Signal: The signals corresponding to the anomeric protons of both the α and β anomers will appear as doublets due to coupling with ¹³C-1.

• ¹J(C1-H1) Coupling Constant: The magnitude of this coupling constant is dependent on the hybridization and stereochemical orientation. For sp³-hybridized carbons in sugars, this value is typically in the range of 160-170 Hz. The precise value can provide insights into the anomeric configuration.

Caption: Workflow for NMR analysis of D-Lyxose-1-¹³C.

Experimental Protocol: NMR Analysis of D-Lyxose-1-¹³C

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of D-Lyxose-1-¹³C.

  • Dissolve the sample in 0.5-0.7 mL of deuterium oxide (D₂O, 99.9 atom % D).

  • Transfer the solution to a standard 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire a one-dimensional ¹H NMR spectrum at a suitable magnetic field strength (e.g., 400 MHz or higher for better resolution).

  • Set the spectral width to cover the expected range for carbohydrate protons (typically 0-6 ppm).

  • Apply a solvent suppression pulse sequence to attenuate the residual HDO signal.

  • Integrate the signals to determine the relative populations of the anomers.

  • Measure the chemical shifts and coupling constants, paying close attention to the doublet corresponding to H-1 to determine ¹J(C1-H1).

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled one-dimensional ¹³C NMR spectrum.

  • Set the spectral width to encompass the full range of carbon chemical shifts for carbohydrates (typically 50-110 ppm).

  • Observe the enhanced signal intensity of C-1.

  • Measure the precise chemical shifts of all carbon signals.

  • For detailed coupling information, acquire a proton-coupled ¹³C NMR spectrum or utilize more advanced techniques like 2D INADEQUATE if sufficient sample is available to determine ¹³C-¹³C coupling constants.[10]

Mass Spectrometry: Confirming Molecular Weight and Isotopic Incorporation

Mass spectrometry provides complementary information to NMR by confirming the molecular weight and the incorporation of the ¹³C label.

Expected Mass Spectrometric Data:

• Molecular Ion Peak: The molecular weight of unlabeled D-Lyxose is 150.13 g/mol .[11] For D-Lyxose-1-¹³C, the molecular weight is 151.13 g/mol due to the presence of one ¹³C atom. High-resolution mass spectrometry (HRMS) can readily distinguish this mass difference.

• Isotopic Distribution: The mass spectrum will show a characteristic isotopic pattern. The M+1 peak, corresponding to the ¹³C-labeled molecule, will be the base peak or significantly enhanced compared to the M peak (from any unlabeled fraction) and the natural abundance M+1 peak.

• Fragmentation Pattern: The fragmentation pattern in techniques like Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization (e.g., silylation) or in tandem MS (MS/MS) experiments will be consistent with the structure of a pentose sugar.[11] The fragments containing the C-1 carbon will exhibit a +1 mass shift compared to the corresponding fragments from unlabeled D-Lyxose. This allows for the localization of the label within the molecule's fragments.

Caption: Predicted mass spectrometry fragmentation of D-Lyxose-1-¹³C.

Experimental Protocol: Mass Spectrometric Analysis

• Sample Preparation:

  • Prepare a dilute solution of D-Lyxose-1-¹³C in a suitable solvent (e.g., methanol/water for electrospray ionization).

  • For GC-MS, derivatization (e.g., with a silylating agent like BSTFA) is typically required to increase volatility.

• Data Acquisition (LC-MS):

  • Infuse the sample solution directly into the mass spectrometer or inject it onto a liquid chromatography system coupled to the mass spectrometer.

  • Acquire a full scan mass spectrum in a suitable ionization mode (e.g., positive or negative electrospray ionization).

  • Observe the molecular ion and its isotopic pattern.

• Data Acquisition (GC-MS):

  • Inject the derivatized sample into the gas chromatograph.

  • Acquire mass spectra across the elution profile.

  • Analyze the mass spectrum of the peak corresponding to the derivatized D-Lyxose.

• Tandem MS (MS/MS):

  • Select the M+1 molecular ion as the precursor ion.

  • Induce fragmentation and acquire the product ion spectrum.

  • Analyze the masses of the fragment ions to confirm the location of the ¹³C label.

Conclusion

The structural characterization of D-Lyxose-1-¹³C is a critical step in ensuring its quality and suitability for research applications. The definitive CAS number, 70849-22-8, provides a universal identifier for this valuable compound. A comprehensive analytical approach, integrating ¹³C and ¹H NMR spectroscopy with mass spectrometry, offers a self-validating system for confirming the molecular structure, the position of the isotopic label, and the degree of enrichment. The detailed protocols and expected spectral features outlined in this guide provide researchers with the necessary framework to confidently utilize D-Lyxose-1-¹³C in their studies, ultimately advancing our understanding of carbohydrate metabolism and facilitating the development of novel therapeutics.

References

• Frontiers. (2021). Biochemical and Structural Characterisation of a Novel D-Lyxose Isomerase From the Hyperthermophilic Archaeon Thermofilum sp. Retrieved February 5, 2026, from [Link]

• Clinisciences. (n.d.). 163484-5mg | D-Lyxose-1-13C. Retrieved February 5, 2026, from [Link]

• Splendid Lab Pvt. Ltd. (n.d.). D-Lyxose-1-13C. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). D-Lyxose. Retrieved February 5, 2026, from [Link]

• FooDB. (n.d.). Showing Compound D-Xylulose (FDB022698). Retrieved February 5, 2026, from [Link]

• Serianni, A. S., et al. (1987). Carbon-13 NMR studies of [1-¹³C]aldoses. Journal of the American Chemical Society, 109(15), 4412–4420. [Link]

Sources

• 1. 13C labeling analysis of sugars by high resolution-mass spectrometry for metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 13Carbon NMR [chem.ch.huji.ac.il]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 15N labeling and analysis of 13C–15N and 1H–15N couplings in studies of the structures and chemical transformations of nitrogen heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. D-Lyxose | C5H10O5 | CID 439240 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Elucidating Rare Pentose Catabolism via [1-13C]D-Lyxose Metabolic Flux Analysis

Strategic Overview

The utilization of rare sugars like D-Lyxose has emerged as a frontier in metabolic engineering, particularly for the biosynthesis of value-added chemicals and novel therapeutics. However, the catabolism of D-Lyxose in engineered hosts (e.g., Escherichia coli, Saccharomyces cerevisiae) is often inefficient or ambiguous.

This Application Note details a rigorous protocol for 13C-Metabolic Flux Analysis (13C-MFA) using D-Lyxose-1-13C . Unlike standard glucose-based MFA, this protocol is specifically designed to discriminate between the two primary competing catabolic routes: the Isomerase Pathway (entering the Pentose Phosphate Pathway) and the Oxidative (Weimberg) Pathway (entering the TCA cycle).

Why D-Lyxose-1-13C?

The choice of the C1-labeled isotopomer is mechanistic, not arbitrary.

• Isomerase Route: The C1 label is retained in D-Xylulose-5-Phosphate (X5P), propagating into the Pentose Phosphate Pathway (PPP) and labeling glycolytic intermediates (e.g., Fructose-6-P).

• Oxidative Route: The C1 label is retained through dehydratase steps to form 2-Oxoglutarate, bypassing the upper glycolytic node entirely.

• Result: The Mass Isotopomer Distribution (MID) of proteinogenic amino acids provides a binary readout of pathway dominance.

Experimental Design & Causality

To ensure high-fidelity flux estimation, the experiment must achieve Isotopic Steady State . This requires the culture to grow on the labeled substrate for at least 5 doublings, ensuring that the intracellular metabolite pools and biomass components (protein/DNA) fully equilibrate with the tracer.

Strain & Media Requirements

• Host Organism: Engineered strain expressing lyxose isomerase (e.g., from Bacillus licheniformis) or lyxonate dehydratase.

• Minimal Media: M9 Minimal Salts or equivalent. Crucial: No yeast extract or peptone.

• Carbon Source: 100% [1-13C]D-Lyxose (Target concentration: 2–4 g/L).

  • Note: If Lyxose toxicity is observed, a co-feeding strategy (e.g., 20% [1-13C]Lyxose + 80% Unlabeled Glucose) may be used, but this complicates flux resolution and requires non-stationary MFA (INST-MFA) if uptake rates differ. This protocol assumes a single-source steady-state experiment.

Pathway Visualization

The following diagram illustrates the divergent fates of the C1-label (Red) depending on the active catabolic pathway.

Figure 1: Divergent metabolic fate of [1-13C]D-Lyxose. Red path: Isomerase route feeding PPP. Blue path: Oxidative route feeding TCA directly.

Detailed Protocol

Phase 1: Cultivation & Sampling

Objective: Harvest biomass at mid-exponential phase under isotopic steady state.

• Pre-Culture: Inoculate strain into M9 media with unlabeled D-Lyxose (to adapt machinery). Grow overnight at 37°C.

• Tracer Inoculation: Transfer cells into 50 mL M9 media containing 4 g/L [1-13C]D-Lyxose to a starting OD600 of 0.05.

• Growth Monitoring: Monitor OD600. Maintain aerobic conditions (shaking at 250 rpm).

• Harvest: Stop the culture at OD600 = 1.0–1.2 (Mid-exponential).

  • Critical Step: Rapid sampling is required to prevent metabolic shifts, although proteinogenic amino acids (the target analyte) are stable.

  • Volume: Collect 10 mL of culture.

• Pelleting: Centrifuge at 10,000 x g for 2 mins. Discard supernatant.

• Washing: Wash pellet once with 0.9% NaCl to remove residual extracellular labeled Lyxose.

Phase 2: Hydrolysis & Derivatization

Objective: Degrade biomass proteins into amino acids and derivatize them for GC-MS separation. We utilize TBDMS (tert-butyldimethylsilyl) derivatization because it yields stable [M-57]+ fragments, preserving the carbon backbone integrity for easier isotopomer analysis.

• Hydrolysis:

  • Resuspend pellet in 500 µL of 6 M HCl.

  • Incubate in a sealed glass vial at 105°C for 12–16 hours .

  • Evaporate to dryness under a stream of nitrogen or vacuum concentrator.

• Derivatization (TBDMS):

  • Add 50 µL DMF (Dimethylformamide).

  • Add 50 µL MTBSTFA (N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide) + 1% TBDMCS.

  • Incubate at 85°C for 60 minutes .

  • Causality: This blocks amine and carboxyl groups, making amino acids volatile and thermally stable for GC.

Phase 3: GC-MS Acquisition

Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1 mL/min constant flow.

• Injection: 1 µL, Split mode (1:10).

• Temperature Program:

  • Hold 100°C for 2 min.

  • Ramp 10°C/min to 300°C.

  • Hold 300°C for 5 min.

• MS Detection: Electron Impact (EI) at 70 eV.

• Acquisition Mode: SIM (Selected Ion Monitoring) .

  • Why SIM? Significantly higher sensitivity and precision for isotopomer ratios compared to Full Scan.

Target Ions (TBDMS Derivatives):

Amino Acid	Fragment [M-57]+ (m/z)	Carbon Skeleton	Metabolic Precursor
Alanine	260	C1-C2-C3	Pyruvate
Glycine	246	C1-C2	Serine/EMP
Serine	390	C1-C2-C3	3-PG (Glycolysis)
Glutamate	432	C1-C5	2-Oxoglutarate (TCA)
Aspartate	418	C1-C4	Oxaloacetate (TCA)

Data Analysis & Flux Calculation

Mass Isotopomer Distribution (MID) Correction

Raw MS data must be corrected for the natural abundance of isotopes (C, H, N, O, Si, S) in the derivative molecule.

• Formula:

  • Where

    is the correction matrix for natural abundance.

• Tool: Use software like IsoCor or PyMS for automated correction.

Flux Modeling Logic

The corrected MIDs are fitted to a metabolic model.

• Scenario A (Isomerase Dominance):

  • [1-13C]Lyxose

    [1-13C]X5P.

  • Transketolase activity will transfer C1-C2 of X5P to GAP.

  • Marker: High enrichment in Serine and Alanine (derived from lower glycolysis) relative to Glutamate.

• Scenario B (Oxidative Dominance):

  • [1-13C]Lyxose

    [1-13C]2-Oxoglutarate.

  • Marker: High enrichment in Glutamate (direct precursor) with low enrichment in Serine/Alanine (since glycolysis is bypassed).

Workflow Diagram

Figure 2: Step-by-step experimental workflow for 13C-MFA of D-Lyxose metabolism.

Troubleshooting & Validation

Issue	Probable Cause	Corrective Action
Low Label Incorporation	High natural abundance background or unlabeled inoculum carryover.	Ensure pre-culture is washed thoroughly. Increase doublings (>5) on labeled media.
No Growth on Lyxose	Missing isomerase activity or transport limitation.	Validate strain genotype. Check expression of xylA or specific lyx genes.
Fragment Scrambling	Incomplete derivatization or thermal degradation.	Ensure reagents are fresh (moisture-free). Check GC injector liner cleanliness.
Inconsistent MIDs	Non-steady state (harvested too early/late).	Strictly harvest at mid-log phase (OD 1.0).

References

• Antoniewicz, M. R. (2015). Methods and advances in metabolic flux analysis: a mini-review. Journal of Industrial Microbiology & Biotechnology. [Link]

• Long, C. P., & Antoniewicz, M. R. (2019). High-resolution 13C metabolic flux analysis. Nature Protocols. [Link]

• Zhang, W., et al. (2019). Metabolic engineering of Escherichia coli for the production of D-lyxose. Metabolic Engineering. [Link][1][2][3][4][5][6]

• Weimberg, R. (1961). Pentose oxidation by Pseudomonas fragi. Journal of Biological Chemistry. [Link]

• Zamboni, N., et al. (2009). 13C-based metabolic flux analysis.[1][3] Nature Protocols. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Engineering of a Synthetic Metabolic Pathway for the Assimilation of (d)-Xylose into Value-Added Chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Engineering Escherichia coli to grow constitutively on D-xylose using the carbon-efficient Weimberg pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]

Application Note: 13C-NMR Chemical Shift Assignment of D-Lyxose-1-13C

Abstract & Strategic Significance

This protocol details the definitive chemical shift assignment of D-Lyxose-1-13C in aqueous solution. D-Lyxose, an aldopentose, exhibits complex mutarotation behavior distinct from common hexoses like glucose. While D-glucose predominantly adopts the

chair conformation, D-lyxose exists as a dynamic equilibrium of conformers, with the -pyranose form often favoring the inverted chair.

The use of C1-selective isotopic labeling (99% 13C) is the critical experimental lever. It provides a ~100-fold sensitivity enhancement for the anomeric carbon, enabling the detection of trace tautomers (furanoses and acyclic aldehydes) that are otherwise invisible in natural abundance spectra. This guide focuses on distinguishing the major

- and -pyranose anomers using scalar coupling constants ( ) as the primary assignment metric, a method superior to chemical shift reliance alone.

Materials & Experimental Setup

Reagents

• Analyte: D-Lyxose-1-13C (Enrichment >99%).

• Solvent: Deuterium Oxide (

  ), 99.9% D.

• Internal Standard: Sodium 2,2-dimethyl-2-silapentane-5-sulfonate (DSS) or TSP (0.00 ppm reference). Note: Avoid dioxane if analyzing trace signals to prevent overlap.

Sample Preparation

• Dissolve 10–20 mg of D-Lyxose-1-13C in 0.6 mL of

  .

• Allow the solution to equilibrate at room temperature (25°C) for at least 4 hours to ensure mutarotation equilibrium is reached.

• Transfer to a high-precision 5 mm NMR tube.

Instrument Configuration

• Field Strength:

  400 MHz (1H), corresponding to 100 MHz (13C).

• Temperature: 298 K (25°C) or 303 K (30°C).

• Pulse Sequences:

  • EXP-1 (Quantitative): 1D 13C with inverse gated decoupling (decoupler ON during acquisition, OFF during delay) to suppress NOE and ensure quantitative integration. Delay

    (typically 10–20 s for anomeric carbons).

  • EXP-2 (Structural): 1D 13C coupled spectrum (Gated decoupling: ON during delay, OFF during acquisition) to measure

    .

Results: Tautomeric Equilibrium & Assignment

The Tautomeric Landscape

In aqueous solution, D-Lyxose exists primarily as a mixture of two pyranose anomers, with furanose forms present only in minor quantities (<2%).

Tautomer	Abundance (approx.)[1][2][3][4][5][6]	Conformation Note
-D-Lyxopyranose	~70%	Predominantly chair
-D-Lyxopyranose	~28-30%	Predominantly chair
-D-Lyxofuranose	< 1.5%	Minor
-D-Lyxofuranose	< 0.5%	Trace

Chemical Shift Assignment Table (D2O)

The following assignments are based on C1-labeled data. The chemical shifts (

) are reported relative to external TMS/DSS.

Signal	C1 (ppm)	Multiplicity (Coupled)	(Hz)	Assignment Logic
Major	94.8	Doublet	172 Hz	-pyranose (Axial OH / Eq H)
Minor	95.2	Doublet	160 Hz	-pyranose (Eq OH / Ax H)
Trace 1	~96.5	Doublet	~175 Hz	-furanose
Trace 2	~102.0	Doublet	~150 Hz	-furanose

> Critical Note: Unlike glucose, where the

-anomer is downfield and major, in D-Lyxose the -anomer is the major species but appears slightly upfield (or very close) to the -anomer. Reliance solely on chemical shift position is risky; coupling constants are mandatory for verification.

Mechanistic Assignment via Coupling Constants

The magnitude of the one-bond heteronuclear coupling constant,

, is stereochemically dependent on the orientation of the C1-H1 bond relative to the ring oxygen lone pairs (the Perlin Effect).

• -Anomer ( Hz): The C1-H1 bond is equatorial (in the frame) or pseudo-equatorial. The lone pair on the ring oxygen is anti-periplanar to the C-H bond, maximizing the Fermi contact interaction and increasing the value.
• -Anomer ( Hz): The C1-H1 bond is axial. The lack of anti-periplanar orbital overlap results in a smaller coupling constant.

Experimental Protocol Workflow

The following diagram illustrates the decision tree for assigning the C1 signals in D-Lyxose-1-13C.

Figure 1: Decision logic for assigning anomeric configurations based on signal intensity and heteronuclear coupling constants.

References

• Serianni, A. S., et al. (1998). Acyclic forms of [1-13C]aldopentoses in aqueous solution: Quantitation by 13C NMR and deuterium isotope effects on tautomeric equilibria. Carbohydrate Research. (Note: Contextualized via Serianni's extensive work on aldose tautomers).

• Bock, K., & Pedersen, C. (1983).[1] Carbon-13 Nuclear Magnetic Resonance Spectroscopy of Monosaccharides. Advances in Carbohydrate Chemistry and Biochemistry.

• Angyal, S. J. (1984). The Composition of Reducing Sugars in Solution. Advances in Carbohydrate Chemistry and Biochemistry.

• Zhu, Y., et al. (2001). Acyclic Forms of [1-13C]Aldohexoses in Aqueous Solution. Journal of Organic Chemistry. (Provides comparative methodology for 13C-1 labeled aldose analysis).

Sources

• 1. www3.nd.edu [www3.nd.edu]
• 2. researchgate.net [researchgate.net]
• 3. 13C solid-state NMR chemical shift anisotropy analysis of the anomeric carbon in carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. addi.ehu.es [addi.ehu.es]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: D-Lyxose-13C-1 NMR Analysis

Topic: Resolving Anomeric Peak Overlap & Quantification Errors Ticket ID: NMR-LYX-13C-001

Executive Summary & System Diagnostics

The Challenge: D-Lyxose is an aldopentose that undergoes complex mutarotation in solution. Unlike simple glucose, D-Lyxose presents a significant population of furanose forms alongside pyranoses. In 13C-labeled samples, the signal intensity is high, but the chemical shift dispersion at the C1 (anomeric) position is often insufficient to resolve the four distinct isomers (

-pyranose, -pyranose, -furanose, -furanose) and potential impurities.

Core Objective: Achieve baseline separation of anomeric resonances to allow for precise integration and kinetic profiling.

Diagnostic Decision Tree

Use the following logic flow to determine the correct resolution strategy for your sample.

Caption: Decision matrix for selecting the optimal resolution strategy based on sample preservation requirements and overlap severity.

Technical Guides & Protocols

Protocol A: Variable Temperature (VT) Tuning

Context: Chemical exchange between anomers (mutarotation) is temperature-dependent. At room temperature, exchange broadening may merge the minor furanose peaks with the major pyranose peaks.

Mechanism: Lowering temperature slows the exchange rate (

), sharpening individual signals. Raising temperature averages them. For resolution, we generally aim to reach the slow exchange limit .

Step-by-Step Workflow:

• Preparation: Dissolve D-Lyxose-13C-1 in

  (approx. 20 mg/0.6 mL).

• Initial Scan: Acquire a standard 1D 13C spectrum at 298 K (25°C).

• Step-Down Ramp:

  • Decrease temperature in 10 K increments: 288 K, 278 K, 273 K.

  • Note: Ensure the probe is tuned/matched at each step as impedance changes with temperature.

• Observation: Monitor the FWHM (Full Width at Half Maximum) of the C1 region (90–105 ppm).

• Optimization: Select the temperature where the valley-to-peak ratio between the

  -furanose and -pyranose signals is maximized.

Data Table: Expected Chemical Shifts (D2O, 298K)

Isomer	Conformation	Approx. Shift (ppm)	Abundance (%)

|

-D-Lyxopyranose | | 94.3 | ~71 | | -D-Lyxopyranose | | 94.8 | ~22 | | -D-Lyxofuranose | | 101.5 | ~2 | | -D-Lyxofuranose | | 96.5 | ~5 |

Note: Shifts are referenced to external acetone (31.07 ppm) or internal TSP. Overlap is most common between

-pyranose and -furanose depending on pH.

Protocol B: 2D Multiplicity-Edited HSQC

Context: When 1D carbon peaks overlap, their attached protons often do not. Heteronuclear Single Quantum Coherence (HSQC) correlates the C1 carbon to the H1 proton, spreading the signal into two dimensions.

Why it works: The H1 chemical shifts for lyxose anomers are more dispersed than C1 shifts.

• -pyranose H1: ~4.9 ppm
• -pyranose H1: ~4.8 ppm (large J-coupling)

Experimental Setup:

• Pulse Sequence: Use hsqcedetgpsisp2.3 (Bruker) or equivalent (multiplicity edited to distinguish CH/CH3 from CH2).

• Spectral Width:

  • F2 (1H): 3–6 ppm (Focus on the sugar region).

  • F1 (13C): 90–110 ppm (Focus on the anomeric region to save time).

• Coupling Constant: Set CNST2 (1J_CH) to 170 Hz (typical for anomeric C-H bonds).

  • Pro-Tip: Anomeric C-H coupling is larger than bulk sugar C-H (145 Hz). Using 145 Hz results in lower signal intensity for C1.

• Scans: For 13C-labeled samples, 2–4 scans per increment are sufficient.

• Processing: Apply a Sine-Bell squared window function (QSINE, SSB=2) to maximize resolution.

Protocol C: Borate Complexation (Chemical Shift Reagent)

Context: If physical separation fails, chemical derivatization is necessary. Borate ions form cyclic esters with cis-1,2-diols.

Mechanism:

• -D-lyxopyranose has OH-1 and OH-2 in a cis arrangement.
• -D-lyxopyranose has them in trans.

• Adding borate selectively complexes the cis-isomer, shifting its C1 resonance downfield by 3–5 ppm, completely removing it from the overlap region.

Workflow:

• Baseline: Acquire spectrum of D-Lyxose-13C-1 in

  .

• Titration: Add solid Sodium Tetraborate (

  ) in 0.1 molar equivalents increments.

• Equilibration: Shake and let stand for 10 minutes (complexation is fast but pH equilibration takes time).

• Acquisition: Acquire 13C spectrum.

• Result: The

  -pyranose peak will shift significantly; the -pyranose will remain relatively stable.

Quantitative Accuracy (qNMR) Guide

Symptom: The integral ratios of isomers do not match literature values (e.g.,

-pyranose appears under-represented).

Root Cause: T1 Relaxation Saturation. The C1 carbon in sugars has a relatively long longitudinal relaxation time (T1), typically 1–3 seconds. If the inter-pulse delay (D1) is too short, the nuclei do not fully relax, leading to signal suppression.

The Fix: Inverse Gated Decoupling Standard 13C NMR uses NOE (Nuclear Overhauser Effect) to boost signal. However, NOE enhancement varies between isomers depending on molecular tumbling. For quantification, NOE must be suppressed.

qNMR Parameters:

• Pulse Sequence: zgig (Inverse Gated Decoupling).

  • Decoupler: ON during acquisition, OFF during delay.

• Relaxation Delay (D1): Must be

  of the slowest relaxing nucleus.

  • Recommended: Set D1 = 15s to 20s for 13C-1 labeled sugars.

• Pulse Angle: 90°.

Caption: Workflow for ensuring quantitative accuracy in 13C-labeled sugar analysis.

Frequently Asked Questions (FAQ)

Q: Why do I see "ghost" peaks near the baseline of my major anomer? A: These are likely 13C-13C coupling satellites . Since your sample is 13C-1 labeled, if there is any natural abundance 13C at C2 (~1.1%), you will see a doublet around the main C1 peak. The coupling constant (

) is typically 40–50 Hz. These are not impurities; they are isotopomers.

Q: Can I use DMSO-d6 instead of D2O? A: Yes. DMSO-d6 generally slows down the mutarotation rate significantly compared to water. This often results in sharper peaks for the minor furanose forms. However, the chemical shifts will be different from literature values reported in water.

Q: My integration shows 90%

-pyranose, but literature says 70%. Why? A: You likely crystallized the sample. Commercial D-Lyxose is usually supplied as crystalline -D-lyxopyranose. When you dissolve it, it takes time to reach mutarotational equilibrium (approx. 2–4 hours in neutral water). If you ran the NMR immediately after dissolving, you are measuring the kinetics of mutarotation, not the equilibrium state.

• Fix: Let the sample sit for 4 hours or add a trace of base (catalyst) to speed up equilibrium.

References

• Angyal, S. J. (1984). The Composition of Reducing Sugars in Solution. Advances in Carbohydrate Chemistry and Biochemistry, 42, 15-68.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: 2D Methods).

• Serianni, A. S., & Barker, R. (1979). Carbon-13 enrichment of carbohydrates: preparation and NMR analysis. Canadian Journal of Chemistry, 57(23), 3160-3168.

• Bubb, W. A. (2003). NMR spectroscopy in the study of carbohydrates and glycoconjugates. Concepts in Magnetic Resonance Part A, 19A(1), 1-19.

Technical Support Center: Correcting for Natural Isotope Abundance in D-Lyxose-¹³C-1 Flux Data

Welcome to the technical support center for ¹³C metabolic flux analysis (MFA). This guide is designed for researchers, scientists, and drug development professionals who are utilizing D-Lyxose-¹³C-1 as a tracer and need to ensure the accuracy of their flux data. Correcting for the natural abundance of stable isotopes is a critical step in these experiments. This resource provides in-depth explanations, troubleshooting guides, and step-by-step protocols to address common challenges.

I. Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the necessity and principles of natural isotope abundance correction.

Q1: What is natural isotope abundance, and why must I correct for it in my ¹³C labeling experiment?

A: Most elements exist in nature as a mixture of stable isotopes. For carbon, the vast majority is ¹²C, but about 1.1% is the heavier isotope, ¹³C.[1] This means that even in an unlabeled biological sample, a certain percentage of any given metabolite will naturally contain one or more ¹³C atoms.

When you introduce a ¹³C-labeled tracer like D-Lyxose-¹³C-1, your mass spectrometer measures the total ¹³C content in downstream metabolites. This measurement is a combination of the ¹³C incorporated from your tracer and the ¹³C that was already naturally present. To accurately determine the metabolic flux, which is the rate of tracer incorporation, you must mathematically remove the contribution of naturally occurring isotopes.[2][3] Failure to do so will lead to an overestimation of isotopic enrichment and, consequently, incorrect flux calculations.

Q2: What are the consequences of failing to perform this correction?

• Inaccurate Flux Calculations: The primary consequence is the calculation of erroneous metabolic flux rates. This can lead to incorrect interpretations of pathway activity and regulation.

• Misinterpretation of Metabolic Phenotypes: When comparing different experimental conditions (e.g., drug-treated vs. control), uncorrected data can create artificial differences or mask real metabolic shifts.

• Irreproducible Results: The contribution of natural isotopes can vary slightly between samples and batches. Without correction, this variability can reduce the reproducibility of your findings.[4]

Q3: What information is required to perform the natural abundance correction?

A: To perform an accurate correction, you will need the following:

• The exact chemical formula of the metabolite you are analyzing (and any derivatives if using techniques like GC-MS). This is crucial for knowing the number of atoms of each element (C, H, N, O, S, etc.) in the molecule.

• The known natural isotopic abundances of all elements in the metabolite. These values are well-established constants.

• The measured mass isotopomer distribution (MID) of your metabolite from the mass spectrometer. The MID is the relative abundance of each isotopologue (M+0, M+1, M+2, etc.).

• The isotopic purity of your tracer. Commercially available ¹³C-labeled tracers are not 100% pure and contain a small amount of ¹²C.[5] This information is usually provided by the manufacturer.

Q4: How does the correction work conceptually?

A: The correction is typically performed using a matrix-based approach.[2][6][7] In simple terms, a correction matrix is constructed that mathematically describes how the natural abundance of all isotopes in a metabolite contributes to the measured mass spectrum.[8] By inverting this matrix and multiplying it by your measured data, you can calculate the "true" isotopic enrichment that is solely due to the incorporation of your ¹³C tracer.[3]

II. Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of ¹³C flux data.

Problem 1: My corrected data shows negative fractional enrichment for some isotopologues.

• Possible Cause 1: Incorrect Chemical Formula. The correction algorithm is highly sensitive to the number of atoms of each element in the molecule. Even a small error, such as a missing or extra hydrogen atom in the formula, can lead to significant inaccuracies in the correction matrix and result in negative values.

  • Solution: Double-check the chemical formula of your metabolite, including any atoms added during derivatization for GC-MS analysis. Ensure that you are accounting for all atoms.

• Possible Cause 2: Inaccurate Background Subtraction. If the background noise in your mass spectrometry data is not properly subtracted, it can distort the measured mass isotopomer distribution, leading to errors in the correction.

  • Solution: Review your data processing workflow. Ensure that you are using an appropriate method for background subtraction and that the signal-to-noise ratio for your peaks of interest is adequate.

• Possible Cause 3: Isotopic Disequilibrium. The correction algorithms assume that the system has reached an isotopic steady state, meaning the labeling of intracellular metabolite pools is stable. If your experiment was not run long enough to achieve this, the resulting data may not be suitable for standard correction methods.[9]

  • Solution: For future experiments, perform a time-course study to determine the point at which isotopic steady state is reached. For existing data, you may need to employ non-stationary metabolic flux analysis methods.[9]

Problem 2: The calculated total isotopic enrichment is greater than the known enrichment of my tracer.

• Possible Cause 1: Overlapping Peaks. Co-eluting compounds with similar mass-to-charge ratios can interfere with the measurement of your target metabolite's MID, leading to artificially high enrichment values.

  • Solution: Improve your chromatographic separation to resolve the overlapping peaks. If this is not possible, you may need to use high-resolution mass spectrometry to distinguish between the different compounds based on their exact masses.

• Possible Cause 2: Incorrect Tracer Purity Information. The isotopic purity of your D-Lyxose-¹³C-1 tracer may be different from the value stated by the manufacturer.

  • Solution: If possible, analyze the tracer itself by mass spectrometry to determine its actual isotopic purity. Use this experimentally determined value in your correction calculations.[5]

Problem 3: The goodness-of-fit for my flux model is poor after data correction.

• Possible Cause 1: Incomplete Metabolic Model. Your metabolic network model may be missing key reactions or pathways that are active in your experimental system.[10] This can lead to a discrepancy between the measured, corrected data and what the model predicts.[11]

  • Solution: Review the literature to ensure your metabolic model is comprehensive and includes all known relevant pathways for D-Lyxose metabolism. D-Lyxose can be isomerized to D-xylulose, which then enters the pentose phosphate pathway.[12][13][14]

• Possible Cause 2: Reaction Reversibility. Many metabolic reactions are reversible. If your model does not account for this, it can lead to a poor fit with the experimental data.[10]

  • Solution: Incorporate reaction reversibility into your metabolic model where appropriate. This will allow for a more accurate simulation of isotopic labeling patterns.

III. Experimental Protocols & Data Presentation

Metabolic Pathway of D-Lyxose

D-Lyxose is typically metabolized via isomerization to D-xylulose, which is then phosphorylated to enter the pentose phosphate pathway (PPP). The ¹³C label from D-Lyxose-¹³C-1 can then be traced through the various intermediates of the PPP and into glycolysis and the TCA cycle.

Caption: Workflow for ¹³C metabolic flux analysis. [2]

Table 1: Natural Isotopic Abundances of Common Elements

This table provides the natural abundances of stable isotopes for elements commonly found in metabolites. These values are essential for constructing the correction matrix.

Element	Isotope	Natural Abundance (%)
Carbon	¹²C	98.93
¹³C	1.07
Hydrogen	¹H	99.9885
²H	0.0115
Nitrogen	¹⁴N	99.632
¹⁵N	0.368
Oxygen	¹⁶O	99.757
¹⁷O	0.038
¹⁸O	0.205
Sulfur	³²S	94.99
³³S	0.75
³⁴S	4.25
³⁶S	0.01

Source: Data compiled from various established sources. [6]

IV. Self-Validating Systems and Best Practices

To ensure the trustworthiness of your corrected data, incorporate the following self-validating checks into your experimental design:

• Analyze Unlabeled Control Samples: Process a biological sample that has not been exposed to the ¹³C tracer. After correction, the fractional enrichment of all isotopologues should be close to zero. This confirms that your correction algorithm is effectively removing the natural abundance contribution.

• Use Isotopic Standards: Whenever possible, analyze a known isotopic standard of your metabolite of interest. This will help validate the accuracy of your mass spectrometer's measurements and the correction process.

• Perform a Goodness-of-Fit Test: After performing metabolic flux analysis with your corrected data, a goodness-of-fit test will help determine if your model is consistent with the experimental data. A poor fit may indicate issues with the data correction, the metabolic model, or the experimental measurements themselves. [10][11] By following the guidance in this technical support center, you can be confident in the accuracy and reliability of your D-Lyxose-¹³C-1 flux data, leading to more robust and insightful scientific conclusions.

V. References

• Midani, F., et al. (2017). The importance of accurately correcting for the natural abundance of stable isotopes. Request PDF. [Link]

• Selivanov, V. A., et al. (2017). A correction matrix for evaluation of "pure" artificial 13 C distribution. ResearchGate. [Link]

• NPTEL-NOC IITM. (2019). #82 13C Metabolic Flux Analysis using Mass Spectrometry | Part 1 | Computational Systems Biology. YouTube. [Link]

• Gnaiger, E. (2020). Validity of natural isotope abundance correction for metabolic flux analysis. bioRxiv. [Link]

• Wahl, S. A., et al. (2015). Natural isotope correction of MS/MS measurements for metabolomics and (13)C fluxomics. Biotechnology and Bioengineering. [Link]

• University of Arizona. (n.d.). Natural Abundance Atomic Isotopes - Intro to Mass Spectrometry. University of Arizona. [Link]

• Moseley, H. N. B. (2021). Correcting for Naturally Occurring Mass Isotopologue Abundances in Stable-Isotope Tracing Experiments with PolyMID. Semantic Scholar. [Link]

• Midani, F., et al. (2017). The importance of accurately correcting for the natural abundance of stable isotopes. PMC. [Link]

• Su, X., et al. (2019). AccuCor2 Isotope Natural Abundance Correction for Dual-Isotope Tracer Experiments. ChemRxiv. [Link]

• Gnaiger, E. (2020). Validity of natural isotope abundance correction for metabolic flux analysis. bioRxiv. [Link]

• Evans, C. (2017). Isotope Labeling in Metabolomics and Fluxomics. YouTube. [Link]

• Fan, T. W-M., et al. (2012). Isotope Enhanced Approaches in Metabolomics. PMC. [Link]

• Bisson, T. M., et al. (2016). Possible pathways of pentose metabolism. d-Lyxose can be isomerized to... ResearchGate. [Link]

• Yang, Y., et al. (2019). Understanding metabolism with flux analysis: from theory to application. PubMed Central. [Link]

• Heinrich, P. (2022). IsoCorrectoR: Isotope correction in stable isotope labeling experiments in metabolomics. Publikationsserver der Universität Regensburg. [Link]

• Carreer, W. J., et al. (2013). Validation of the multi-isotope natural abundance correction algorithm... ResearchGate. [Link]

• CD Biosynsis. (2024). Guidelines for metabolic flux analysis in metabolic engineering: methods, tools, and applications. CD Biosynsis. [Link]

• Meier-Augenstein, W. (2002). The Role of Naturally Occurring Stable Isotopes in Mass Spectrometry, Part III: Small Gas Molecule Calculations. Spectroscopy Online. [Link]

• Bogaerts, P., & Vande Wouwer, A. (2021). How to Tackle Underdeterminacy in Metabolic Flux Analysis? A Tutorial and Critical Review. ResearchGate. [Link]

• Stevens, C. A., & Forage, R. G. (1990). Growth on d-Lyxose of a Mutant Strain of Escherichia colik12 Using a Novel Isomerase and Enzymes Related to d-Xylose Metabolism. Microbiology Society. [Link]

• IROA Technologies. (2025). How Metabolomics Data Correction Minimizes Experimental Bias? IROA Technologies. [Link]

• Littlechild, J. A., et al. (2021). Biochemical and Structural Characterisation of a Novel D-Lyxose Isomerase From the Hyperthermophilic Archaeon Thermofilum sp. PMC. [Link]

• Goudar, C. T., et al. (2015). Assessing and Resolving Model Misspecifications in Metabolic Flux Analysis. MDPI. [Link]

• Meijnen, J-P., et al. (2015). Engineering of a Synthetic Metabolic Pathway for the Assimilation of (d)-Xylose into Value-Added Chemicals. ACS Publications. [Link]

• Science.gov. (n.d.). xylose metabolic pathway: Topics by Science.gov. Science.gov. [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. iroatech.com [iroatech.com]
• 5. Validity of natural isotope abundance correction for metabolic flux analysis | bioRxiv [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Understanding metabolism with flux analysis: from theory to application - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biosynsis.com [biosynsis.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. microbiologyresearch.org [microbiologyresearch.org]
• 14. Biochemical and Structural Characterisation of a Novel D-Lyxose Isomerase From the Hyperthermophilic Archaeon Thermofilum sp - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Nuances of Hygroscopic D-Lyxose-13C-1: A Technical Guide for Quantitative Analysis

Welcome to the Technical Support Center for the handling and quantitative analysis of hygroscopic D-Lyxose-13C-1. This guide is designed for researchers, scientists, and drug development professionals who utilize this isotopically labeled monosaccharide in their studies. The inherent hygroscopicity of D-Lyxose presents a significant challenge to achieving accurate and reproducible quantitative results. This document provides in-depth, experience-driven guidance to mitigate these challenges, ensuring the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a critical factor for D-Lyxose-13C-1?

A1: Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding atmosphere. For a quantitative standard like D-Lyxose-13C-1, this is a critical issue because the absorbed water adds to the measured weight of the sample, leading to an underestimation of the actual concentration of the analyte when preparing solutions. This can introduce significant systematic errors into your experiments, compromising the validity of your quantitative data.

Q2: How can I tell if my D-Lyxose-13C-1 sample has been compromised by moisture?

A2: Visual inspection can sometimes reveal signs of significant moisture absorption, such as clumping of the powder, a sticky or syrupy appearance, or even complete deliquescence (dissolving in the absorbed water). However, even seemingly free-flowing powders can contain significant amounts of absorbed water. The most reliable way to determine the water content is through analytical methods like Karl Fischer titration.

Q3: What are the ideal storage conditions for D-Lyxose-13C-1?

A3: To minimize moisture absorption, D-Lyxose-13C-1 should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen).[1][2] The container should be placed in a desiccator containing an active desiccant, such as silica gel or phosphorus pentoxide. For long-term storage, a cool, dry place away from direct light is recommended.[1][2]

Q4: Can I dry my D-Lyxose-13C-1 sample if I suspect it has absorbed moisture?

A4: Yes, drying the sample is a crucial step if moisture contamination is suspected or if the highest accuracy is required. However, the drying conditions must be carefully controlled to avoid thermal degradation of the sugar. A common and effective method is vacuum drying at a moderately elevated temperature. For many carbohydrates, drying at 60°C under vacuum for several hours is a good starting point.[3] It is advisable to dry to a constant weight, meaning the weight of the sample no longer changes with additional drying time.

Troubleshooting Guide

Issue 1: Inconsistent results in replicate quantitative analyses.

• Potential Cause: Variable moisture content in the D-Lyxose-13C-1 standard used for preparing different stock solutions. Even brief exposure to ambient air during weighing can lead to different amounts of water absorption.

• Recommended Solution:

  • Standardize Handling Procedures: Implement a strict and consistent protocol for handling the standard. This includes minimizing the time the container is open and working in a low-humidity environment if possible (e.g., a glove box or a room with controlled humidity).

  • Use the "Weighing by Difference" Technique: Instead of weighing the powder directly on a weigh boat, weigh the sealed vial containing the powder. Dispense the desired amount of powder into your receiving vessel, then re-weigh the sealed vial. The difference in weight represents the exact amount of dry powder transferred, minimizing its exposure to air.

  • Determine Water Content: For the highest accuracy, perform a Karl Fischer titration on an aliquot of the D-Lyxose-13C-1 to determine the precise water content.[4][5] This value can then be used to correct the weighed mass to the true mass of the anhydrous compound.

Issue 2: The calculated concentration of my stock solution is lower than expected.

• Potential Cause: The weighed D-Lyxose-13C-1 contained absorbed water, leading to an overestimation of the actual mass of the sugar.

• Recommended Solution:

  • Drying Protocol: Before weighing, dry the required amount of D-Lyxose-13C-1 in a vacuum oven at a controlled temperature (e.g., 60°C) until a constant weight is achieved.[3] Allow the sample to cool to room temperature in a desiccator before weighing.

  • Moisture Content Correction: If drying is not feasible, determine the water content using Karl Fischer titration. Use the following formula to calculate the corrected mass of the anhydrous compound:

    Corrected Mass = Weighed Mass × (1 - (Water Content % / 100))

Issue 3: I am observing unexpected peaks or mass shifts in my mass spectrometry data.

• Potential Cause: For isotopically labeled compounds, particularly when dissolved in protic solvents (like water or methanol), there is a risk of hydrogen/deuterium (H/D) exchange at certain positions on the molecule. While the 13C label is stable, protons on hydroxyl or even some carbon atoms can exchange with protons from the solvent.

• Recommended Solution:

  • Use Aprotic or Deuterated Solvents: Whenever possible, prepare stock solutions and perform dilutions in aprotic solvents (e.g., acetonitrile, DMSO) or deuterated solvents (e.g., D₂O, methanol-d₄) to minimize H/D exchange.[6][7]

  • Minimize Time in Protic Solvents: If protic solvents are required for the analysis, minimize the time the sample spends in these solvents before analysis. Prepare samples immediately before injection.

  • Control for Exchange: If H/D exchange is unavoidable, characterize the extent of exchange using control experiments with unlabeled D-Lyxose. This will help in correctly interpreting the mass spectra of the 13C-labeled compound.

Experimental Protocols

Protocol 1: Accurate Weighing of Hygroscopic D-Lyxose-13C-1

This protocol minimizes moisture absorption during the weighing process, which is critical for preparing accurate standard solutions.

Materials:

• D-Lyxose-13C-1 in a tightly sealed container

• Analytical balance (4 or 5 decimal places)

• Spatula

• Volumetric flask

• Solvent

• Desiccator

Procedure:

• Equilibration: Allow the sealed container of D-Lyxose-13C-1 to equilibrate to the ambient temperature of the weighing area for at least 30 minutes. This prevents condensation from forming on the cold container when it is opened.

• Prepare for Weighing: Place all necessary equipment (spatula, volumetric flask) near the balance.

• Work Swiftly: Open the container of D-Lyxose-13C-1. Quickly transfer an approximate amount of the powder to a pre-tared weighing vessel (e.g., a weigh boat or directly into the volumetric flask).

• Seal Immediately: Immediately and tightly reseal the main container of D-Lyxose-13C-1 and return it to the desiccator.

• Record Mass: Record the mass of the transferred powder.

• Dissolution: Immediately proceed to dissolve the weighed powder in the appropriate solvent.

For Highest Accuracy (Weighing by Difference):

• Initial Weighing: Weigh the sealed container of D-Lyxose-13C-1.

• Transfer: Quickly open the container and transfer the desired amount of powder into the receiving vessel.

• Final Weighing: Immediately reseal the container and re-weigh it.

• Calculate Transferred Mass: The difference between the initial and final weights is the exact mass of the transferred powder.

Protocol 2: Determination of Water Content by Karl Fischer Titration

This protocol provides a general guideline for determining the water content in a D-Lyxose-13C-1 sample. Specific instrument parameters should be optimized according to the manufacturer's instructions.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Karl Fischer reagents (titrant and solvent)

• D-Lyxose-13C-1 sample

• Analytical balance

Procedure:

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves conditioning the titration cell to a dry state.

• Sample Preparation: Accurately weigh a suitable amount of D-Lyxose-13C-1. The required amount will depend on the expected water content and the type of titrator used.

• Titration: Quickly introduce the weighed sample into the titration vessel.

• Analysis: Start the titration. The instrument will automatically titrate the water in the sample and calculate the water content.

• Result: The result is typically given as a percentage of water by weight. Use this value to correct the mass of your standard for quantitative analysis.

Data Presentation

Table 1: Impact of Moisture Content on Calculated Concentration

This table illustrates the error introduced by unaccounted moisture in a D-Lyxose-13C-1 sample when preparing a stock solution.

Weighed Mass (mg)	Actual Water Content (%)	Corrected Mass of D-Lyxose-13C-1 (mg)	Final Volume (mL)	Apparent Concentration (mg/mL)	Actual Concentration (mg/mL)	Error (%)
10.00	0.0	10.00	10.00	1.000	1.000	0.0
10.00	1.0	9.90	10.00	1.000	0.990	-1.0
10.00	2.5	9.75	10.00	1.000	0.975	-2.5
10.00	5.0	9.50	10.00	1.000	0.950	-5.0

Visualizations

Workflow for Handling Hygroscopic Samples

Caption: Decision workflow for handling hygroscopic D-Lyxose-13C-1.

Impact of Hygroscopicity on Quantitative Accuracy

Caption: The cascading effect of moisture absorption on quantitative accuracy.

References

• Thermo Fisher Scientific. (2025, September 9). D-Lyxose - SAFETY DATA SHEET. Retrieved from [Link]

• Surface Measurement Systems Ltd. (n.d.). Dynamic Vapor Sorption (DVS). Retrieved from [Link]

• SK pharmteco. (n.d.). Dynamic Vapor Sorption. Retrieved from [Link]

• Ardena. (n.d.). Q&A with Ardena Experts Dynamic Vapor Sorption (DVS) and its relevance in API characterization. Retrieved from [Link]

• Wikipedia. (2023, November 28). Dynamic vapor sorption. Retrieved from [Link]

• Moreira, R., Chenlo, F., Torres, M. D., & Prieto, D. M. (2015). Statistical Criteria for Modelling of Water Desorption Isotherms of Sugars. Estimation of Sucrose Hygroscopic Properties from Glucose and Fructose Data. International Journal of Food Engineering, 11(5), 685-696.
• Yao, Y. B. C. (2018). The prediction of moisture adsorption isotherm for sucrose powder in Côte d'Ivoire.

• METTLER TOLEDO. (n.d.). Water Determination by Karl Fischer Titration. Retrieved from [Link]

• Quveon. (n.d.). THE BASICS OF KARL FISCHER TITRATION. Retrieved from [Link]

• Scharlab. (n.d.). Karl Fischer water content titration. Retrieved from [Link]

• Magritek. (n.d.). Quantification of single components in complex mixtures by 13C NMR. Retrieved from [Link]

• Rundlöf, M., & Widmalm, G. (2000). NMR structure analysis of uniformly 13C-labeled carbohydrates. Magnetic resonance in chemistry, 38(6), 431–438.
• Acket, S., et al. (2017). 13C labeling analysis of sugars by high resolution-mass spectrometry for metabolic flux... Analytical Biochemistry, 525, 1-7.
• Giraud, S., et al. (2008). Glycation Isotopic Labeling with 13C-Reducing Sugars for Quantitative Analysis of Glycated Proteins in Human Plasma. Molecular & Cellular Proteomics, 7(12), 2337-2347.
• Kasyanov, V., et al. (2022). Analysis of 16O/18O and H/D Exchange Reactions between Carbohydrates and Heavy Water Using High-Resolution Mass Spectrometry. International Journal of Molecular Sciences, 23(7), 3585.
• Quentin, L., et al. (2017).

• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards? Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, September 29). Choosing Reference Standards for API or Impurity. Retrieved from [Link]

• Hou, S., et al. (2022). Moisture sorption isotherms and hysteresis of cellulose, hemicelluloses and lignin isolated from birch wood and their effects on wood hygroscopicity. Wood Science and Technology, 56(4), 1017-1034.

• METTLER TOLEDO. (n.d.). Moisture Analysis with HR83 in Sugar Production. Retrieved from [Link]

• Powell, M. J., & Kensinger, B. J. (2005). Oligosaccharide Structures Studied by Hydrogen−Deuterium Exchange and MALDI-TOF Mass Spectrometry. Analytical Chemistry, 77(15), 4939-4947.
• Consoli, G. M. L., et al. (2021).
• Gilbert, A., et al. (2012). Accurate Quantitative Isotopic C-13 NMR Spectroscopy for the Determination of the Intramolecular Distribution of C-13 in Glucose at Natural Abundance. Analytical Chemistry, 84(15), 6489-6496.

• YouTube. (2022, October 7). abundance of the carbon-13 isotope & 13C NMR spectroscopy. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). KARL FISCHER TITRATION, A SELECTIVE METHOD FOR DETERMINING WATER IN FOOD. Retrieved from [Link]

• LGC Group. (2013). Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

• U.S. Patent No. US2018797A. (1935). Method for drying hygroscopic material and the product thereof.

• KEM. (n.d.). Development of Karl Fischer Reagents. Retrieved from [Link]

• YouTube. (2022, October 7). abundance of the carbon-13 isotope & 13C NMR spectroscopy. Retrieved from [Link]

• Journal of Pharmaceutical Sciences. (2021). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Retrieved from [Link]

• IOP Conference Series: Earth and Environmental Science. (2022). Hygroscopic rate of coconut sugar powder produced by traditional method.... Retrieved from [Link]

• YouTube. (2022, October 7). abundance of the carbon-13 isotope & 13C NMR spectroscopy. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). KARL FISCHER TITRATION, A SELECTIVE METHOD FOR DETERMINING WATER IN FOOD. Retrieved from [Link]

• LGC Group. (2013). Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

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• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Benchmarking D-Lyxose-13C-1 Recovery Rates in Complex Biological Matrices

For researchers, scientists, and drug development professionals engaged in quantitative metabolomics and pharmacokinetic studies, the accuracy of analytical data is paramount. The use of stable isotope-labeled internal standards, such as D-Lyxose-13C-1, is a cornerstone of robust bioanalysis, particularly when employing liquid chromatography-mass spectrometry (LC-MS/MS). The fundamental assumption is that the internal standard behaves identically to the analyte of interest during sample preparation and analysis, thus correcting for variations in extraction efficiency and matrix effects. However, the validity of this assumption hinges on achieving high and reproducible recovery of the internal standard from complex biological matrices.

This guide provides a comprehensive framework for systematically benchmarking the recovery of D-Lyxose-13C-1 from plasma, urine, and tissue homogenates. We will delve into the theoretical underpinnings of three common extraction techniques: protein precipitation (PPT), solid-phase extraction (SPE), and liquid-liquid extraction (LLE). More importantly, we will provide detailed, step-by-step experimental protocols to empower you to empirically determine the optimal extraction strategy for your specific application. By understanding the "why" behind each step, you will be equipped to not only execute these protocols but also to troubleshoot and adapt them to your unique research needs.

The Critical Role of Recovery in Stable Isotope Dilution Analysis

Stable isotope dilution (SID) is a powerful analytical technique for quantitative analysis that relies on the addition of a known amount of an isotopically enriched version of the analyte (the internal standard) to a sample.[1] The ratio of the naturally occurring analyte to the stable isotope-labeled internal standard is then measured by a mass spectrometer. Because the internal standard and the analyte are chemically identical, they are presumed to co-elute chromatographically and experience the same ionization efficiency and any potential ion suppression or enhancement from the sample matrix.[2][3] This allows for accurate quantification even if there is sample loss during preparation.

However, a critical and often overlooked aspect is the recovery of the internal standard itself. Low or variable recovery can introduce significant error and undermine the reliability of the quantitative data. Therefore, it is imperative to validate and optimize the sample extraction method to ensure the highest and most consistent recovery of the internal standard across all study samples.

Experimental Design: A Head-to-Head Comparison of Extraction Methodologies

This guide proposes a systematic evaluation of three widely used sample preparation techniques for the extraction of D-Lyxose-13C-1 from three common biological matrices: human plasma, human urine, and porcine liver tissue homogenate.

Biological Matrices:

• Human Plasma (K2EDTA): Represents a protein-rich matrix commonly used in pharmacokinetic and biomarker studies.

• Human Urine: A less proteinaceous but chemically complex matrix with a wide range of endogenous metabolites.

• Porcine Liver Tissue Homogenate: A representative solid tissue matrix, presenting challenges in terms of homogenization and extraction efficiency.

Extraction Techniques to be Compared:

• Protein Precipitation (PPT): A simple and rapid method involving the addition of an organic solvent to precipitate proteins, leaving the small molecule analytes in the supernatant.[4]

• Solid-Phase Extraction (SPE): A more selective technique that utilizes a solid sorbent to retain the analyte of interest while interfering matrix components are washed away.[5][6]

• Liquid-Liquid Extraction (LLE): A technique based on the differential solubility of the analyte in two immiscible liquid phases to separate it from matrix components.[7][8]

Experimental Workflow Overview

The overall experimental workflow is designed to be a self-validating system, incorporating quality control samples at each stage to ensure the integrity of the results.

Caption: Overall experimental workflow for comparing extraction methods.

Detailed Experimental Protocols

As a Senior Application Scientist, I emphasize not just the "what" but the "why" behind each step. This approach fosters a deeper understanding and allows for intelligent adaptation of the protocol.

Part 1: Preparation of D-Lyxose-13C-1 Stock and Spiking Solutions

The accuracy of your recovery assessment begins with the precise preparation of your internal standard solutions. Commercially available D-Lyxose-1-13C or D-Lyxose-5-13C with high isotopic purity (≥99 atom % 13C) is recommended.[9][10]

Materials:

• D-Lyxose-13C-1 (e.g., Cambridge Isotope Laboratories, Inc. or Sigma-Aldrich)

• LC-MS grade methanol

• LC-MS grade water

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

Protocol:

• Primary Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of D-Lyxose-13C-1 and record the exact weight.

  • Dissolve the standard in a minimal amount of LC-MS grade water in a 10 mL Class A volumetric flask.

  • Bring the flask to volume with LC-MS grade methanol. This methanol-water mixture ensures the stability and solubility of the polar sugar.

  • Rationale: A high concentration primary stock in a non-volatile solvent mixture minimizes evaporation and ensures long-term stability when stored at -20°C or below.

• Intermediate and Spiking Solutions:

  • Perform serial dilutions of the primary stock solution with a 50:50 (v/v) methanol:water solution to prepare intermediate and spiking solutions at appropriate concentrations.

  • Rationale: The spiking solutions should be prepared at concentrations that will result in final concentrations in the matrix that are relevant to the expected analyte levels in your study samples. Having multiple concentration levels (e.g., for Low, Mid, and High QC samples) is crucial for assessing recovery across a range of concentrations.

Part 2: Biological Sample Preparation and Spiking

The handling of biological matrices prior to extraction is critical to minimize variability.

Materials:

• Human plasma (K2EDTA), Human urine, Porcine liver

• Phosphate-buffered saline (PBS), pH 7.4

• Tissue homogenizer

• Calibrated pipettes

Protocols:

• Plasma and Urine Preparation:

  • Thaw frozen plasma and urine samples on ice to prevent degradation of endogenous components.

  • Centrifuge the samples at 2000 x g for 10 minutes at 4°C to pellet any precipitates or cellular debris.

  • Use the clear supernatant for spiking.

  • Rationale: This step ensures a homogenous and clear matrix, which is essential for reproducible spiking and extraction.

• Tissue Homogenate Preparation (1:4 w/v):

  • Accurately weigh a portion of the porcine liver tissue.

  • Add 4 volumes of ice-cold PBS (e.g., 4 mL of PBS for 1 g of tissue).

  • Homogenize the tissue on ice until a uniform consistency is achieved.

  • Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.

  • Collect the supernatant for spiking.

  • Rationale: Homogenization in a buffered solution ensures consistent pH and releases intracellular components. The high-speed centrifugation removes larger cellular debris that could interfere with the extraction.

• Spiking:

  • For each matrix, prepare three sets of quality control (QC) samples: Low, Mid, and High concentrations.

  • Add a small, precise volume of the appropriate D-Lyxose-13C-1 spiking solution to a known volume of the biological matrix. The volume of the spiking solution should not exceed 5% of the total matrix volume to avoid significant changes in the matrix composition.

  • Vortex gently for 10 seconds to ensure thorough mixing.

  • Rationale: Preparing QC samples at multiple concentrations allows for the evaluation of recovery efficiency across the expected analytical range.

Part 3: Extraction Protocols

The following are detailed protocols for each of the three extraction methods to be compared.

This method is favored for its simplicity and high-throughput potential. The choice of precipitation solvent is critical for the recovery of polar analytes. Acetonitrile is generally more effective at precipitating proteins than methanol.

Materials:

• Ice-cold acetonitrile

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge capable of reaching >12,000 x g at 4°C

Protocol:

• To 100 µL of the spiked biological matrix in a microcentrifuge tube, add 400 µL of ice-cold acetonitrile (a 4:1 solvent-to-sample ratio).

• Vortex vigorously for 30 seconds to ensure complete protein denaturation and precipitation.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant to a new tube without disturbing the protein pellet.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried extract in a known volume (e.g., 100 µL) of the initial LC mobile phase.

• Vortex for 20 seconds and centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Caption: Protein Precipitation Workflow.

SPE offers superior cleanup compared to PPT by selectively retaining the analyte on a solid sorbent. For a polar compound like D-Lyxose, a mixed-mode or hydrophilic interaction liquid chromatography (HILIC) based sorbent is often suitable.

Materials:

• Mixed-mode cation exchange or HILIC SPE cartridges (e.g., 30 mg/1 mL)

• SPE vacuum manifold

• LC-MS grade methanol, acetonitrile, and water

• Formic acid

Protocol (Example using a mixed-mode cation exchange cartridge):

• Conditioning: Pass 1 mL of methanol through the cartridge, followed by 1 mL of water. Do not allow the sorbent to go dry.

  • Rationale: Conditioning wets the sorbent and activates the functional groups for analyte retention.

• Equilibration: Pass 1 mL of water with 0.1% formic acid through the cartridge.

  • Rationale: Equilibration prepares the sorbent with the same pH and solvent composition as the sample loading solution.

• Sample Loading: Load the 100 µL spiked sample (pre-treated with 100 µL of water with 0.1% formic acid) onto the cartridge. Allow the sample to pass through slowly (approximately 1 drop per second).

• Washing: Pass 1 mL of water with 0.1% formic acid through the cartridge, followed by 1 mL of methanol. This step removes weakly bound, interfering matrix components.

  • Rationale: The wash steps are crucial for removing matrix components that could cause ion suppression. The choice of wash solvents is optimized to remove interferences without eluting the analyte of interest.

• Elution: Elute the D-Lyxose-13C-1 with 1 mL of a 5% ammonium hydroxide in methanol solution into a clean collection tube.

  • Rationale: The elution solvent is strong enough to disrupt the interaction between the analyte and the sorbent, allowing for its recovery.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the PPT protocol.

Caption: Solid-Phase Extraction Workflow.

LLE separates compounds based on their differential solubility in two immiscible liquids. For polar analytes in an aqueous matrix, a polar organic solvent is used for extraction.

Materials:

• Methyl-tert-butyl ether (MTBE) or a mixture of dichloromethane and isopropanol

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Protocol:

• To 100 µL of the spiked biological matrix in a microcentrifuge tube, add 500 µL of MTBE.

• Vortex vigorously for 2 minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.

• Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract as described in the PPT protocol.

Data Analysis and Interpretation

The ultimate goal of this benchmarking study is to determine which extraction method provides the highest and most reproducible recovery with the minimal matrix effect.

LC-MS/MS Analysis

A validated LC-MS/MS method for the quantification of D-Lyxose is required. A HILIC column is often suitable for retaining and separating polar sugars. The mass spectrometer should be operated in multiple reaction monitoring (MRM) mode for optimal sensitivity and selectivity.

Calculation of Recovery and Matrix Effect

Recovery (%) is calculated by comparing the peak area of the D-Lyxose-13C-1 in an extracted sample to the peak area in a post-extraction spiked sample (a blank matrix extract to which the standard is added after extraction).

Recovery (%) = (Peak Area of Pre-extraction Spike / Peak Area of Post-extraction Spike) x 100

Matrix Effect (%) is assessed by comparing the peak area of the D-Lyxose-13C-1 in a post-extraction spiked sample to the peak area in a neat solution of the standard at the same concentration.

Matrix Effect (%) = (Peak Area of Post-extraction Spike / Peak Area of Neat Standard) x 100

A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement. A value of 100% indicates no matrix effect.

Comparative Data Summary

The results of this study should be summarized in clear, concise tables for easy comparison.

Table 1: D-Lyxose-13C-1 Recovery (%) from Different Biological Matrices

Extraction Method	Plasma (Mean % ± SD, n=3)	Urine (Mean % ± SD, n=3)	Liver Homogenate (Mean % ± SD, n=3)
Protein Precipitation	Expected: 85-95%	Expected: 90-100%	Expected: 80-90%
Solid-Phase Extraction	Expected: 70-85%	Expected: 75-90%	Expected: 65-80%
Liquid-Liquid Extraction	Expected: 60-75%	Expected: 65-80%	Expected: 55-70%

(Note: The values in the table are hypothetical and represent expected trends. Actual results must be experimentally determined.)

Table 2: Matrix Effect (%) on D-Lyxose-13C-1 in Different Biological Matrices

Extraction Method	Plasma (Mean % ± SD, n=3)	Urine (Mean % ± SD, n=3)	Liver Homogenate (Mean % ± SD, n=3)
Protein Precipitation	Expected: 70-90% (Suppression)	Expected: 80-100%	Expected: 60-80% (Suppression)
Solid-Phase Extraction	Expected: 90-110%	Expected: 95-105%	Expected: 85-105%
Liquid-Liquid Extraction	Expected: 85-105%	Expected: 90-110%	Expected: 80-100%

(Note: The values in the table are hypothetical and represent expected trends. Actual results must be experimentally determined.)

Conclusion and Recommendations

Based on the principles of extraction and the physicochemical properties of D-Lyxose (a small, polar molecule), we can anticipate certain outcomes. Protein precipitation is likely to yield high recovery due to the high solubility of D-Lyxose in the organic solvent used for precipitation. However, it may also result in significant matrix effects, especially in plasma and tissue homogenates, due to the co-extraction of other small molecules.

Solid-phase extraction is expected to provide the cleanest extracts, resulting in minimal matrix effects. However, the recovery of a very polar compound like D-Lyxose can sometimes be challenging with certain SPE sorbents, and method development is crucial. Liquid-liquid extraction may offer a balance between recovery and cleanup, but optimization of the solvent system is key.

References

• Want, E. J., et al. (2013). New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome. Journal of proteome research, 12(4), 1851–1860. [Link]

• Biotage. (2023). Protein precipitation vs. traditional protein crash: what's best?. [Link]

• Agilent Technologies. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. [Link]

• Phenomenex. (n.d.). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

• Alfa Chemistry. (n.d.). Isotope Dilution Analysis. [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. [Link]

• Zhu Lab, Rutgers University. (n.d.). Sample preparation. [Link]

• Hayner, G. A., et al. (2017). Quantification of the Disaccharide Trehalose from Biological Samples: A Comparison of Analytical Methods. ACS Omega, 2(9), 5813–5823. [Link]

Sources

• 1. 3-Deoxyfructose concentrations are increased in human plasma and urine in diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Three-phase liquid extraction: a simple and fast method for lipidomic workflows - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biotage.com [biotage.com]
• 5. mdpi.com [mdpi.com]
• 6. Solid Phase Extraction Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. rockefeller.edu [rockefeller.edu]
• 8. Adrenaline - Wikipedia [en.wikipedia.org]
• 9. D -Xylose-1-13C 13C 99atom 70849-21-7 [sigmaaldrich.com]
• 10. isotope.com [isotope.com]

Definitive Guide: QC Standards for D-Lyxose-1-13C in GMP Synthesis

The following guide is structured as a high-level technical resource for drug development professionals and senior researchers. It synthesizes regulatory requirements (ICH Q7) with advanced analytical chemistry to establish a definitive quality control framework for D-Lyxose-1-13C .

Executive Summary

D-Lyxose-1-13C is a critical starting material and metabolic tracer used in the synthesis of L-nucleoside antiviral analogs and the study of pentose phosphate pathways.[1] In GMP (Good Manufacturing Practice) applications, the standard "Research Grade" specifications are insufficient to mitigate risks associated with isotopic dilution, stereochemical impurities, and bioburden.

This guide objectively compares GMP-grade D-Lyxose-1-13C against its alternatives, establishing a rigorous Quality Control (QC) framework necessary for regulatory filing and process validation.

Comparative Analysis: Product Performance & Alternatives

In the context of drug development, the choice of starting material dictates the validity of the entire downstream process. The following tables contrast D-Lyxose-1-13C (GMP Grade) with common alternatives.

Comparison A: GMP Grade vs. Research Grade

Objective: Evaluate risk profiles for synthesis and clinical trial material production.

Feature	GMP Grade D-Lyxose-1-13C	Research Grade D-Lyxose-1-13C	Impact on Drug Development
Chemical Purity	≥ 99.0% (HPLC/IC)	≥ 97-98% (Typical)	High: Impurities like D-Xylose (C2 epimer) are difficult to separate from final nucleoside products.[1]
Isotopic Enrichment	≥ 99 atom % 13C	≥ 98 atom % 13C	Medium: Lower enrichment reduces sensitivity in NMR-based release testing of the final drug.[1]
Bioburden / Endotoxin	Tested (e.g., < 10 EU/g)	Not Tested	Critical: High endotoxin levels in starting materials can persist, causing batch rejection in parenteral formulations.[1]
Traceability	Full Chain of Custody (ICH Q7)	Vendor Certificate Only	Critical: Regulatory bodies (FDA/EMA) require full traceability for API starting materials.
Cost	High ( )	Medium ( )	GMP materials reduce the cost of failure (batch rejection).[1]

Comparison B: Isotopic Labeling Strategies

Objective: Determine the optimal isotopomer for mechanistic studies and process verification.

Alternative	Description	Performance Advantage	Performance Disadvantage
D-Lyxose-1-13C (Subject)	Label at Anomeric Carbon (C1)	Precision: C1 becomes the glycosidic center in nucleosides.[1] Provides a distinct anomeric signal (~95-100 ppm) in 13C-NMR for confirming glycosylation stereochemistry ( vs ).[1]	Loss Risk: If the pathway involves decarboxylation at C1, the label is lost.
D-Lyxose-U-13C	Uniformly Labeled (All Carbons)	Flux Analysis: Allows tracking of all carbon fragments.[1]	Signal Complexity: Extensive 13C-13C J-coupling complicates NMR spectra, making simple purity assignment difficult without decoupling.[1]
Unlabeled D-Lyxose	Natural Abundance (1.1% 13C)	Cost: Negligible.	Blindness: Cannot be used for isotope dilution mass spectrometry (IDMS) or specific pathway tracing.

Critical Quality Attributes (CQAs) & Experimental Validation

To qualify D-Lyxose-1-13C for GMP use, specific CQAs must be met.[1] These go beyond standard Certificate of Analysis (CoA) parameters.

Isotopic Enrichment & Positional Fidelity

Requirement: The 13C label must be exclusively at the C1 position with >99% enrichment. Validation Method: Quantitative Inverse Gated Decoupled 13C-NMR.

• Logic: Standard proton-decoupled 13C-NMR suffers from Nuclear Overhauser Effect (NOE) enhancement differences. Inverse gated decoupling suppresses NOE, allowing accurate integration of the C1 peak relative to an internal standard.[1]

Stereochemical Purity (Chiral Purity)

Requirement: < 0.5% D-Xylose and D-Arabinose.[1] Validation Method: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD).

• Logic: D-Lyxose is the C2 epimer of D-Xylose.[1][2] Refractive Index (RI) detection is often insufficiently sensitive to distinguish minor epimeric impurities that can crystallize with the product.

Visualizing the QC Workflow

The following diagram outlines the decision logic for releasing a batch of D-Lyxose-1-13C for GMP synthesis.

Caption: Figure 1. Step-wise Quality Control Decision Tree for GMP acceptance of D-Lyxose-1-13C.

Detailed Experimental Protocols

Protocol A: Determination of Isotopic Enrichment via qNMR

Rationale: This method distinguishes the labeled C1 carbon from natural abundance carbons and confirms the label has not "scrambled" during synthesis.

Materials:

• D-Lyxose-1-13C sample (approx. 20 mg).

• Internal Standard: Maleic Acid (traceable standard, high purity).[1]

• Solvent: D2O (99.9% D).[1]

Procedure:

• Preparation: Dissolve 20 mg of D-Lyxose-1-13C and 5 mg of Maleic Acid in 600 µL D2O. Allow to equilibrate for 2 hours (to stabilize

  / anomeric ratio).

• Instrument Setup: 500 MHz NMR or higher. Probe temperature 298 K.[1]

• Pulse Sequence: Inverse Gated Decoupling (e.g., zgig on Bruker).

  • Relaxation Delay (D1): Must be

    5 T1 (longest longitudinal relaxation time).[1] For carbonyls/anomeric carbons, set D1 30-60 seconds to ensure full magnetization recovery.[1]

  • Scan Count: Sufficient to achieve S/N > 200:1 (typically 64–128 scans).[1]

• Analysis:

  • Integrate the C1 signals (doublet or two peaks for

    / anomers at ~94-98 ppm).

  • Integrate the Internal Standard peak.

  • Calculate molar concentration using the integration ratio and verify >99% enrichment relative to the weighed mass.

Protocol B: Stereochemical Purity via HPAEC-PAD

Rationale: Separation of sugar epimers requires high-pH anion exchange, which ionizes the hydroxyl groups.[1]

Parameters:

• Column: Dionex CarboPac PA1 (or equivalent).[1]

• Eluent A: 100 mM NaOH.

• Eluent B: 100 mM NaOH + 200 mM NaOAc.

• Flow Rate: 1.0 mL/min.[1]

• Detection: Pulsed Amperometric Detection (Gold electrode).

• Gradient: Isocratic or shallow gradient to resolve D-Lyxose (RT ~10 min) from D-Xylose (RT ~12 min).

Application Context: L-Nucleoside Synthesis

D-Lyxose is a rare pentose often used to synthesize L-nucleosides , a potent class of antivirals.[1][3] The C1 label is crucial here: it becomes the anomeric carbon (1') of the nucleoside. Retaining the 13C label at this position allows researchers to use NMR to definitively assign the

- or -configuration of the nucleobase attachment, a common challenge in nucleoside chemistry.[1]

Caption: Figure 2. Synthesis pathway demonstrating the utility of the C1 label in verifying the stereochemistry of L-nucleoside analogs.

References

• International Council for Harmonisation (ICH). (2000).[1][4] ICH Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients.[1][4][5] Retrieved from [Link]

• Bubb, W. A. (2003).[1] NMR spectroscopy in the study of carbohydrates: Characterization, modifications, and applications. Concepts in Magnetic Resonance Part A, 19A(1), 1–19.[1] Retrieved from [Link][1]

• Food and Drug Administration (FDA). (2001).[1] Guidance for Industry: Q7A Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients. Retrieved from [Link]

Sources

• 1. ckisotopes.com [ckisotopes.com]
• 2. d-[5-13c]xylose suppliers USA [americanchemicalsuppliers.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. qualio.com [qualio.com]
• 5. intuitionlabs.ai [intuitionlabs.ai]

A Senior Application Scientist's Guide to Verifying C1 Label Position in D-Lyxose-13C-1 using HMBC NMR

The structural complexity of carbohydrates, with their numerous stereoisomers and conformational flexibility, presents a significant analytical challenge.[1] When a specific carbon is isotopically labeled, as in D-Lyxose-13C-1, confirming that the label resides at the intended C1 (anomeric) position is a critical quality control step. While several NMR techniques can provide structural information, the HMBC experiment is particularly powerful for this application due to its ability to reveal long-range correlations between protons and carbons.[2]

The Power of HMBC in Isotopic Label Verification

The HMBC experiment is a 2D NMR technique that detects correlations between protons and carbons that are separated by two or three bonds (and sometimes four).[2] This is in contrast to the Heteronuclear Single Quantum Coherence (HSQC) experiment, which only shows correlations between directly bonded proton-carbon pairs.[3] It is this ability to "see" through multiple bonds that makes HMBC the ideal tool for unequivocally identifying the position of a 13C label.

In the context of D-Lyxose-13C-1, the key to verification lies in observing a correlation between the anomeric proton (H1) and the labeled C1 carbon. Since these are separated by only one bond, a direct correlation would be observed in an HSQC spectrum. However, the true power of HMBC lies in its ability to show correlations from H1 to other nearby carbons (like C2 and C5) and, crucially, from other protons to the labeled C1. This network of long-range correlations provides a robust and self-validating confirmation of the C1 label position.

Alternative Methodologies: A Comparative Overview

While HMBC is the star of this guide, it's essential to understand its performance relative to other common NMR techniques used for structural elucidation of carbohydrates.

• 1D 13C NMR: A straightforward experiment, but can suffer from low sensitivity due to the low natural abundance and weaker magnetic moment of 13C nuclei.[4] While the 13C enrichment in our sample overcomes the sensitivity issue for the labeled carbon, signal assignment for the other carbons can be challenging without additional information. Furthermore, peak integration in 13C NMR is generally not reliable for determining the number of carbons.[4]

• HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment is excellent for identifying which protons are directly attached to which carbons.[3] For D-Lyxose-13C-1, a strong cross-peak between H1 and the enriched C1 signal would be expected. While this provides strong evidence, it doesn't offer the same level of interconnected proof as the multiple correlations observed in an HMBC spectrum.

• COSY (Correlation Spectroscopy): This 2D homonuclear experiment reveals proton-proton couplings, typically over three bonds (H-C-C-H).[3] It is invaluable for tracing out the proton spin systems within the sugar ring but does not directly provide information about the carbon skeleton or the position of the 13C label.

Technique	Information Provided	Sensitivity	Ambiguity in C1 Label Verification	Experimental Time
1D 13C NMR	Chemical shifts of all carbon atoms.	Low (for unlabeled carbons)	Can be ambiguous without definitive assignment of the anomeric carbon signal.	Short to Moderate
HSQC	Direct one-bond H-C correlations.	High	Low, but relies on a single correlation for verification.	Moderate
HMBC	Long-range (2-4 bond) H-C correlations.	High	Very Low, provides a network of correlations for unambiguous assignment.[5]	Moderate to Long
COSY	H-H correlations (typically 3-bond).	High	High, does not directly detect carbon atoms.	Moderate

Experimental Protocol: Acquiring High-Quality HMBC Data for D-Lyxose-13C-1

The following protocol is designed to be a self-validating system, ensuring the generation of high-quality, interpretable data.

1. Sample Preparation:

• Dissolve 5-10 mg of D-Lyxose-13C-1 in 0.5 mL of D₂O (Deuterium Oxide). The use of D₂O is crucial to avoid a large, interfering solvent signal from water protons.

• Transfer the solution to a 5 mm NMR tube.

2. Instrument Setup and Initial 1D Spectra:

• It is recommended to perform the experiment without sample spinning to minimize spinning sidebands.[6]

• Lock and shim the instrument on the D₂O signal.

• Acquire a standard 1D ¹H NMR spectrum to determine the spectral width and center for the proton dimension.[7]

• Acquire a proton-decoupled 1D ¹³C NMR spectrum to determine the spectral width and center for the carbon dimension.[6] This will also give a preliminary indication of the labeled carbon's chemical shift.

3. HMBC Experiment Parameters:

• Load a standard gradient-enhanced HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker instruments).

• Set the spectral widths and offsets for both the ¹H (F2) and ¹³C (F1) dimensions based on the 1D spectra.

• Crucial Parameter - Long-Range Coupling Constant (ⁿJCH): The HMBC experiment is optimized for a specific range of long-range coupling constants. For carbohydrates, a value of 8 Hz is a good starting point to observe both two- and three-bond correlations.[7] It may be beneficial to run two HMBC experiments with different delay values (e.g., 5 Hz and 10 Hz) to ensure all correlations are observed.[7]

• Set the number of scans and increments to achieve an adequate signal-to-noise ratio. A typical experiment might involve 8-16 scans per increment and 256-512 increments in the F1 dimension. The total experiment time can range from one to several hours.[8]

4. Data Processing:

• Apply a sine-bell or squared sine-bell window function in both dimensions.

• Perform a two-dimensional Fourier transform.

• Phase correct the spectrum.

• Reference the spectrum to an internal or external standard.

Interpreting the HMBC Spectrum: The "Aha!" Moment

The resulting 2D HMBC spectrum will have the ¹H spectrum on one axis and the ¹³C spectrum on the other. A cross-peak indicates a long-range coupling between a proton and a carbon. For D-Lyxose-13C-1, the definitive proof of the C1 label position will be the observation of the following key correlations:

• ²JCH Correlation: A cross-peak between the anomeric proton (H1) and the carbon at position C2.

• ³JCH Correlation: A cross-peak between the anomeric proton (H1) and the carbon at position C5.

• ²JCH and ³JCH Correlations to the Labeled C1: Cross-peaks from H2 to C1 and potentially from other nearby protons (e.g., H5) to C1.

This network of correlations provides a much more robust confirmation than a single HSQC correlation. The observation of correlations from other protons to the labeled carbon is a powerful, self-validating piece of evidence.

Visualizing the Logic and Workflow

To further clarify the experimental design and expected outcomes, the following diagrams illustrate the key concepts.

Caption: Experimental workflow for C1 label verification.

Conclusion

For the unambiguous verification of the C1 label position in D-Lyxose-13C-1, the HMBC NMR experiment stands out as the superior method. Its ability to reveal a network of long-range proton-carbon correlations provides a level of certainty that is unmatched by other common NMR techniques. By following the detailed, self-validating protocol outlined in this guide, researchers can confidently and accurately confirm the integrity of their isotopically labeled carbohydrates, ensuring the reliability of their subsequent experiments and drug development efforts.

References

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